Cas no 1805409-58-8 (5-Bromo-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine)
5-Bromo-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine
-
- Inchi: 1S/C7H5Br2F2NO/c8-1-3-5(7(10)11)12-2-4(9)6(3)13/h2,7H,1H2,(H,12,13)
- InChI Key: SMADHOOIHJHFRG-UHFFFAOYSA-N
- SMILES: BrCC1C(C(=CNC=1C(F)F)Br)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 299
- XLogP3: 2.2
- Topological Polar Surface Area: 29.1
5-Bromo-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024007010-500mg |
5-Bromo-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine |
1805409-58-8 | 97% | 500mg |
$980.00 | 2022-04-01 | |
| Alichem | A024007010-1g |
5-Bromo-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine |
1805409-58-8 | 97% | 1g |
$1,730.40 | 2022-04-01 |
5-Bromo-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine
Comprehensive Overview of 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805409-58-8)
5-Bromo-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805409-58-8) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique bromine and difluoromethyl substitutions, offers a versatile scaffold for synthesizing novel molecules with potential applications in drug discovery and beyond. Its molecular structure, featuring a pyridine core, makes it a valuable intermediate for designing bioactive compounds targeting various diseases.
In recent years, the demand for halogenated pyridines like 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine has surged due to their role in medicinal chemistry. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antiviral agents, aligning with the growing focus on precision medicine and targeted therapies. The compound's difluoromethyl group is especially noteworthy, as it can enhance metabolic stability and bioavailability—a hot topic in drug optimization strategies.
From an agrochemical perspective, 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine is explored for its potential in developing next-generation pesticides. The bromine atoms in its structure contribute to its reactivity, enabling the creation of compounds with improved efficacy against resistant pests. This aligns with the global push for sustainable agriculture and reduced environmental impact, addressing concerns about food security and crop protection.
The synthesis and characterization of CAS No. 1805409-58-8 involve advanced organic chemistry techniques, including nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods ensure high purity and consistency, critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound's hydroxyl group further expands its utility, allowing for derivatization and covalent conjugation with other functional groups.
In the context of material science, 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine is investigated for its potential in organic electronics and photovoltaic materials. Its electron-withdrawing properties, attributed to the difluoromethyl and bromine moieties, make it a candidate for designing organic semiconductors and light-emitting diodes (LEDs). This resonates with the rising interest in renewable energy and green technology solutions.
Frequently asked questions about CAS No. 1805409-58-8 include inquiries about its solubility, storage conditions, and commercial availability. Researchers also seek information on its toxicity profile and handling precautions, reflecting the broader emphasis on laboratory safety and regulatory compliance. Suppliers often highlight its custom synthesis options to meet diverse research and development (R&D) needs.
In summary, 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805409-58-8) represents a multifaceted compound with applications spanning drug discovery, agrochemical innovation, and advanced materials. Its structural features and reactivity profile position it as a valuable asset in addressing contemporary challenges in healthcare, agriculture, and technology. As research progresses, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.
1805409-58-8 (5-Bromo-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)